Cas no 81864-61-1 (7-Acetamido-8-nitro-3,4-dihydro-2H-1,5-benzodioxepine)

7-Acetamido-8-nitro-3,4-dihydro-2H-1,5-benzodioxepine structure
81864-61-1 structure
Product Name:7-Acetamido-8-nitro-3,4-dihydro-2H-1,5-benzodioxepine
CAS No:81864-61-1
MF:C11H12N2O5
MW:252.223382949829
MDL:MFCD00508726
CID:1056128
PubChem ID:4578373
Update Time:2024-10-27

7-Acetamido-8-nitro-3,4-dihydro-2H-1,5-benzodioxepine Chemical and Physical Properties

Names and Identifiers

    • N-(8-Nitro-3,4-dihydro-2H-benzo[b][1,4]dioxepin-7-yl)acetamide
    • 7-Acetamido-8-nitro-3,4-Dihydro-2H-1,5-benzodioxepine
    • N-(8-Nitro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)acetamide
    • DYQUOBYQMFRMHM-UHFFFAOYSA-N
    • Oprea1_432439
    • N-(7-nitro-3,4-dihydro-2H-1,5-benzodioxepin-8-yl)acetamide
    • 6470AJ
    • TRA0023816
    • SY005336
    • AB0052822
    • 7-acetamino-8-nitro-3,4-dihydro-2H-1,5-benzodioxepine
    • 2H-1,5-Benzodioxepin, acetamide deriv. (ZCI)
    • AKOS003592661
    • 7-Acetamido-8-nitro-3 pound not4-Dihydro-2H-1 pound not5-benzodioxepine
    • DB-020830
    • CS-0153961
    • MFCD00508726
    • 81864-61-1
    • SCHEMBL10843250
    • AS-31906
    • 7-Acetamido-8-nitro-3,4-dihydro-2H-1,5-benzodioxepine
    • MDL: MFCD00508726
    • Inchi: 1S/C11H12N2O5/c1-7(14)12-8-5-10-11(6-9(8)13(15)16)18-4-2-3-17-10/h5-6H,2-4H2,1H3,(H,12,14)
    • InChI Key: DYQUOBYQMFRMHM-UHFFFAOYSA-N
    • SMILES: O=C(C)NC1C([N+](=O)[O-])=CC2=C(OCCCO2)C=1

Computed Properties

  • Exact Mass: 252.07500
  • Monoisotopic Mass: 252.07462149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 330
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 93.4
  • XLogP3: 1.6

Experimental Properties

  • PSA: 96.87000
  • LogP: 2.88720

7-Acetamido-8-nitro-3,4-dihydro-2H-1,5-benzodioxepine Customs Data

  • HS CODE:2932999099
  • Customs Data:

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

7-Acetamido-8-nitro-3,4-dihydro-2H-1,5-benzodioxepine Pricemore >>

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TRC
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Alichem
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abcr
AB316406-250 mg
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€163.10 2023-07-19
abcr
AB316406-1 g
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1 g
€291.00 2023-07-19
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